Cas no 1218-89-9 (4,4'-Dimethylbenzoin)

• Product Name: 4,4'-Dimethylbenzoin
• CAS No: 1218-89-9
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD00008555
• CID: 181689
• PubChem ID: 224848
• Update Time: 2025-04-19

4,4'-Dimethylbenzoin Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-hydroxy-1,2-bis(4-methylphenyl)-
• 2-Hydroxy-1,2-di-p-tolylethanone
• 4,4'-Dimethylbenzoin
• )-2-hydroxy-1,2-bis(4-methylphenyl)ethan-1-one
• 1,2-bis(4-methylphenyl)-2-hydroxyethan-1-one
• 1,2-bis-[4-(methyl)-phenyl]-2-hydroxyethanone
• 2-hydroxy-1,2-bis(4-methylphenyl)ethane-1-one
• 2-Hydroxy-1,2-bis(4-methylphenyl)ethanone
• 4,4''-DIMETHYLBENZOIN
• Dimethylbenzoin
• p-Toluoin
• Toluoin
• 2-hydroxy-1,2-bis(4-methylphenyl)ethan-1-one
• NBYSFWKNMLCZLO-UHFFFAOYSA-N
• NSC13677
• 4.4'-dimethylbenzoin
• 4,4'-(Dimethylbenzoin)
• Ethanone, 2-hydroxy-1,2-bis(4-methylphenyl)-, (S)-
• Oprea1_520484
• NBYSFWKNMLCZLO-UHFFFAOYSA-
• 2-hydroxy-1,2-dip-tolylethanone
• HMS1732M10
• SBB055269
• 1
• CS-0214682
• AE-562/40897037
• Z87002240
• NSC-13677
• Ethanone, 2-hydroxy-1,2-bis(4-methylphenyl)-
• AKOS001115837
• D1881
• 2-Hydroxy-1,2-bis(4-methylphenyl)ethanone #
• SCHEMBL66875
• MFCD00008555
• D89940
• 4,4/'-Dimethylbenzoin
• 1218-89-9
• AKOS016038121
• AS-66197
• FT-0770024
• EN300-18662
• InChI=1/C16H16O2/c1-11-3-7-13(8-4-11)15(17)16(18)14-9-5-12(2)6-10-14/h3-10,15,17H,1-2H3
• 4,4-DIMETHYLBENZOIN

• MDL： MFCD00008555
• Inchi： 1S/C16H16O2/c1-11-3-7-13(8-4-11)15(17)16(18)14-9-5-12(2)6-10-14/h3-10,15,17H,1-2H3
• InChI Key： NBYSFWKNMLCZLO-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC(C)=CC=1)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 240.11500
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 46
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Melting Point: 87.0 to 89.0 deg-C
• Boiling Point: 210°C/1mmHg(lit.)
• PSA: 37.30000
• LogP: 3.21970
• Solubility: Not determined

4,4'-Dimethylbenzoin Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Benzoins